Cas no 1353505-67-5 (3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione)

• Product Name: 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione
• CAS No: 1353505-67-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD21090795
• CID: 4784200
• Update Time: 2025-07-22

3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione
• 3-((6-Chloropyridin-3-yl)methylene)pentane-2,4-dione

• MDL： MFCD21090795
• Inchi： 1S/C11H10ClNO2/c1-7(14)10(8(2)15)5-9-3-4-11(12)13-6-9/h3-6H,1-2H3
• InChI Key： ZUTXKDMRBMGTDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)/C=C(\C(C)=O)/C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 1.8
• Topological Polar Surface Area: 47

Additional information on 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione

Professional Introduction to Compound with CAS No. 1353505-67-5 and Product Name: 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione

The compound with the CAS number 1353505-67-5 and the product name 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular synthesis. The presence of a 6-Chloro-3-pyridinyl moiety and a methylene bridge between 2,4-pentanedione groups imparts distinct reactivity and binding properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. The 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione structure is particularly noteworthy because it combines the advantages of both pyridine derivatives and diketones. Pyridine-based compounds are well-documented for their role in various pharmacological pathways, while diketones have been extensively studied for their ability to act as intermediates in organic synthesis. The chloro substitution on the pyridine ring enhances the electrophilicity of the molecule, facilitating further functionalization and cross-coupling reactions.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The 6-Chloro-3-pyridinyl group serves as an excellent platform for designing molecules that can interact with biological targets such as enzymes and receptors. This feature is particularly relevant in the development of small-molecule inhibitors, which are critical in treating a wide range of diseases. The methylene bridge in 2,4-pentanedione contributes to the compound's flexibility, allowing it to adopt multiple conformations that may enhance binding affinity to biological targets.

Recent studies have highlighted the importance of 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione in synthesizing novel pharmacophores. Researchers have demonstrated its utility in generating derivatives with enhanced bioactivity against various therapeutic targets. For instance, modifications to the chloro-substituted pyridine ring have led to compounds with improved selectivity and potency in inhibiting kinases and other enzymes involved in cancer pathways. These findings underscore the compound's significance as a building block for drug development.

The chemical properties of 1353505-67-5 also make it an attractive candidate for material science applications. Its ability to participate in condensation reactions with nucleophiles allows for the creation of polymers and coordination complexes with potential use in catalysis and material engineering. The structural versatility of this compound enables chemists to tailor its properties by introducing additional functional groups or altering its electronic configuration.

Advances in computational chemistry have further enhanced our understanding of how 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione interacts with biological systems. Molecular modeling studies have revealed insights into its binding modes with target proteins, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which have confirmed the structural integrity and conformational preferences of this compound.

The synthesis of 1353505-67-5 presents an interesting challenge due to its reactive nature. However, modern synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the process, enabling researchers to explore its derivatives more efficiently. This progress is crucial for accelerating drug discovery efforts where rapid access to structurally diverse compounds is essential.

The future prospects of 3-[(6-Chloro-3-pyridinyl)methylene]-2,4-pentanedione are promising, given its multifaceted applications. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features makes it a versatile tool for chemists and biologists alike, driving innovation in pharmaceuticals and materials science.